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Compound of Interest

Compound Name: Solvent green 3

Cat. No.: B1669087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Green 3 (C.I. 61565) is an anthraquinone-based dye characterized by its blue-green

hue.[1] It is a lipophilic compound, rendering it insoluble in water but soluble in various organic

solvents, oils, and fats.[1][2] In a research context, it is often used for coloring plastics,

hydrocarbon-based solvents, waxes, and other non-polar materials.[3][4] Proper preparation of

a concentrated stock solution is a critical first step for its accurate and reproducible use in

experimental assays.

This document provides a detailed protocol for the preparation of Solvent Green 3 stock

solutions, outlining necessary materials, safety precautions, and storage conditions to ensure

solution stability and integrity.

Physicochemical and Solubility Data
Quantitative data for Solvent Green 3 is summarized below. The choice of solvent is critical;

while slightly soluble in common lab solvents like DMSO and ethanol, it exhibits much better

solubility in solvents such as chloroform and N,N-Dimethylformamide (DMF).[1][5][6]
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Parameter Value Reference(s)

Molecular Formula C₂₈H₂₂N₂O₂ [1][7][8]

Molecular Weight 418.49 g/mol [1][7][8][9]

Appearance
Dark green to blue-black

powder
[2][4][10]

Water Solubility Insoluble [1][2][6]

Organic Solubility (at 20°C)
Chloroform, DMF, Toluene,

Benzene
[1][4][6]

Acetone: 0.8 g/L [11]

Dichloromethane: 20 g/L [11]

Toluene: 20 g/L [11]

DMSO: Slightly soluble [5]

Ethanol: 0.1 g/L [11]

Safety Precautions
Solvent Green 3 may cause skin, eye, and respiratory irritation.[2][12] Adherence to standard

laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and

nitrile gloves when handling the solid powder and resulting solutions.

Ventilation: Handle the solid powder and concentrated organic solvents exclusively within a

certified chemical fume hood to avoid inhalation of dust or vapors.[13]

Waste Disposal: Dispose of all chemical waste, including unused solutions and contaminated

consumables, in accordance with your institution's hazardous waste disposal guidelines.
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This protocol provides instructions for preparing a stock solution by either mass concentration

(mg/mL) or molarity (mM). Chloroform is used as the primary example due to the dye's high

solubility.

Required Materials & Equipment
Solvent Green 3 powder (CAS 128-80-3)

Anhydrous Chloroform (or other suitable solvent like DMF)

Analytical balance

Spatula

Weighing paper or boat

Glass beaker or flask

Volumetric flask (Class A)

Magnetic stirrer and stir bar

Pipettes

Amber glass vial or polypropylene tube for storage

Workflow Diagram
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Workflow for Stock Solution Preparation

Preparation

Processing in Fume Hood

Final Steps

1. Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Tare analytical balance
with weigh boat

3. Weigh required mass
of Solvent Green 3 powder

Move to Fume Hood

4. Transfer powder to
volumetric flask

5. Add ~70% of final
solvent volume

6. Dissolve completely
(use magnetic stirrer)

7. Add solvent to final
volume (QS)

8. Aliquot into amber vials

9. Label clearly (Name, Conc., Date)

10. Store under recommended
conditions

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a Solvent Green 3 stock solution.
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Step-by-Step Procedure
Example A: Preparing 10 mL of a 10 mg/mL Stock Solution in Chloroform

Calculate Mass: For a 10 mg/mL solution in a 10 mL volume, you will need: (10 mg/mL) * (10

mL) = 100 mg of Solvent Green 3.

Weighing: In a chemical fume hood, place a weigh boat on the analytical balance and tare.

Carefully weigh out 100 mg of Solvent Green 3 powder.

Dissolving: Transfer the powder to a 10 mL Class A volumetric flask. Add approximately 7 mL

of chloroform. Add a small magnetic stir bar and place the flask on a stir plate until the

powder is fully dissolved.

Final Volume: Once dissolved, carefully add chloroform until the bottom of the meniscus

reaches the 10 mL calibration mark (QS).

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Example B: Preparing 10 mL of a 10 mM Stock Solution in Chloroform

Calculate Mass: Using the molecular weight (418.49 g/mol ):

Moles needed = (10 mmol/L) * (0.010 L) = 0.0001 mol

Mass needed = (0.0001 mol) * (418.49 g/mol ) = 0.04185 g = 41.85 mg

Weighing: In a chemical fume hood, place a weigh boat on the analytical balance and tare.

Carefully weigh out 41.85 mg of Solvent Green 3 powder.

Dissolving & Final Volume: Follow steps 3-5 from Example A, using the weighed 41.85 mg of

powder and bringing the final volume to 10 mL with chloroform.

Storage and Stability
Proper storage is essential to maintain the efficacy of the stock solution.
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Container: Store the solution in tightly sealed amber glass vials or tubes to protect it from

light.[13]

Temperature: Store in a cool, dry place.[2][13] For long-term storage (months), refrigeration

at 2-8°C is recommended. For very long-term storage, consider aliquoting and storing at

-20°C to minimize freeze-thaw cycles.

Stability: The compound is stable under normal temperatures and pressures.[12] When

stored correctly, the solid form has a shelf life of up to 36 months.[3] The stability of the

solution is dependent on the solvent, but when protected from light and evaporation, it

should remain stable for several months at 2-8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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